Cas no 374105-40-5 ((2E)-3-(4-ethoxyphenyl)amino-2-4-(4-methoxyphenyl)-1,3-thiazol-2-ylprop-2-enenitrile)

• Product Name: (2E)-3-(4-ethoxyphenyl)amino-2-4-(4-methoxyphenyl)-1,3-thiazol-2-ylprop-2-enenitrile
• CAS No: 374105-40-5
• MF: C₂₁H₁₉N₃O₂S
• MW: 377.459463357925
• CID: 6075927
• PubChem ID: 5914246
• Update Time: 2025-10-31

(2E)-3-(4-ethoxyphenyl)amino-2-4-(4-methoxyphenyl)-1,3-thiazol-2-ylprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(4-ethoxyphenyl)amino-2-4-(4-methoxyphenyl)-1,3-thiazol-2-ylprop-2-enenitrile
• (E)-3-((4-ethoxyphenyl)amino)-2-(4-(4-methoxyphenyl)thiazol-2-yl)acrylonitrile
• 2-Thiazoleacetonitrile, α-[[(4-ethoxyphenyl)amino]methylene]-4-(4-methoxyphenyl)-
• 374105-40-5
• AKOS005623500
• (E)-3-(4-ethoxyanilino)-2-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• (2E)-3-[(4-ethoxyphenyl)amino]-2-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• F0760-1278

• Inchi： 1S/C21H19N3O2S/c1-3-26-19-10-6-17(7-11-19)23-13-16(12-22)21-24-20(14-27-21)15-4-8-18(25-2)9-5-15/h4-11,13-14,23H,3H2,1-2H3/b16-13+
• InChI Key： IDIYUKPSRDFZAF-DTQAZKPQSA-N
• SMILES： C(#N)/C(/C1=NC(C2=CC=C(OC)C=C2)=CS1)=C\NC1=CC=C(OCC)C=C1

Computed Properties

• Exact Mass: 377.11979803g/mol
• Monoisotopic Mass: 377.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 95.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on (2E)-3-(4-ethoxyphenyl)amino-2-4-(4-methoxyphenyl)-1,3-thiazol-2-ylprop-2-enenitrile

Chemical Profile of (2E)-3-(4-ethoxyphenyl)amino-2-4-(4-methoxyphenyl)-1,3-thiazol-2-ylprop-2-enenitrile (CAS No. 374105-40-5)

Compound with the chemical name (2E)-3-(4-ethoxyphenyl)amino-2-4-(4-methoxyphenyl)-1,3-thiazol-2-ylprop-2-enenitrile and a CAS number of 374105-40-5 represents a significant molecule in the realm of pharmaceutical chemistry. This compound belongs to a class of heterocyclic nitriles that have garnered considerable attention due to their potential biological activities. The structural framework of this molecule incorporates several key functional groups, including an amino group, a nitrile group, and aromatic rings with methoxy and ethoxy substituents, which contribute to its unique chemical properties and reactivity.

The presence of the thiazole ring in the molecular structure is particularly noteworthy, as thiazole derivatives are well-documented for their broad spectrum of biological activities. Thiazole-based compounds have been extensively studied for their antimicrobial, antifungal, anti-inflammatory, and anticancer properties. In particular, the combination of a thiazole ring with aromatic rings and functional groups like amino and nitrile moieties can lead to enhanced bioactivity. This compound's design suggests it may interact with biological targets in novel ways, making it a promising candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. The use of virtual screening techniques has allowed for the rapid identification of potential hits from large libraries of molecules. In this context, (2E)-3-(4-ethoxyphenyl)amino-2-4-(4-methoxyphenyl)-1,3-thiazol-2-ylprop-2-enenitrile has been subjected to computational analysis to explore its binding affinity to various biological targets. These studies have revealed that the compound exhibits promising interactions with enzymes and receptors involved in critical cellular pathways.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The incorporation of the nitrile group into the molecular structure presents a synthetic challenge due to its reactivity under various conditions. However, modern synthetic methodologies have made it possible to introduce nitrile groups efficiently while minimizing unwanted side reactions. The use of palladium-catalyzed cross-coupling reactions has been particularly useful in constructing the complex aromatic system present in this molecule.

The pharmacological evaluation of (2E)-3-(4-ethoxyphenyl)amino-2-4-(4-methoxyphenyl)-1,3-thiazol-2-ylprop-2-enenitrile has been conducted using both in vitro and in vivo models. Initial studies have shown that the compound demonstrates significant inhibitory activity against certain enzymes associated with inflammatory diseases. Additionally, preclinical trials have indicated potential therapeutic effects in animal models of cancer, suggesting its utility as a lead compound for further drug development.

The structural features of this molecule also make it an interesting candidate for further derivatization to enhance its pharmacological properties. By modifying substituents such as the ethoxy and methoxy groups, researchers can fine-tune the compound's bioactivity and selectivity. Such modifications are often guided by structure-activity relationship (SAR) studies, which provide insights into how changes in the molecular structure influence biological activity.

In conclusion, (2E)-3-(4-ethoxyphenyl)amino-2-4-(4-methoxyphenyl)-1,3-thiazol-2-ylprop-2-enenitrile (CAS No. 374105-40-5) represents a structurally complex and bioactive molecule with significant potential in pharmaceutical research. Its unique combination of functional groups and aromatic systems positions it as a valuable candidate for further exploration in drug discovery efforts. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies, compounds like this one will play a crucial role in advancing our understanding of disease mechanisms and developing effective treatments.